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Compound of Interest

Compound Name: 3,4-Dimethylaniline

Cat. No.: B050824 Get Quote

Essential Safety and Handling Guide for 3,4-
Dimethylaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,4-Dimethylaniline (also known as 3,4-Xylidine). Adherence to

these guidelines is critical for ensuring laboratory safety and minimizing risks associated with

this chemical.

Hazard Summary
3,4-Dimethylaniline is classified as a hazardous substance. It is toxic if swallowed, in contact

with skin, or if inhaled.[1][2] Prolonged or repeated exposure may cause damage to organs,

particularly the blood and hematopoietic system.[1] It is also toxic to aquatic life with long-

lasting effects.[2][3]

Hazard Classification:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b050824?utm_src=pdf-interest
https://www.benchchem.com/product/b050824?utm_src=pdf-body
https://www.benchchem.com/product/b050824?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC155281000&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB31480&dnl=sd_-_3%2C4-Dimethylaniline_%5BCAS_95-64-7%5D_%28SB31480%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC155281000&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB31480&dnl=sd_-_3%2C4-Dimethylaniline_%5BCAS_95-64-7%5D_%28SB31480%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/dimethylaniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category GHS Hazard Statement

Acute Oral Toxicity Category 3 / Category 4
H301: Toxic if swallowed[2] /

H302: Harmful if swallowed[1]

Acute Dermal Toxicity Category 3
H311: Toxic in contact with

skin[2]

Acute Inhalation Toxicity Category 3 H331: Toxic if inhaled[2]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure[1][2]

Hazardous to the Aquatic

Environment (Chronic)
Category 2

H411: Toxic to aquatic life with

long lasting effects[2][3]

Physical and Chemical Properties:

Property Value

Appearance White to beige or pale brown solid[1][4]

Melting Point 49 - 51 °C / 120.2 - 123.8 °F[1]

Boiling Point 226 °C / 438.8 °F @ 760 mmHg[1]

Flash Point 98 °C / 208.4 °F[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 3,4-
Dimethylaniline.
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PPE Type Specifications

Hand Protection
Wear appropriate protective gloves to prevent

skin exposure.[1]

Eye/Face Protection
Use safety glasses with side-shields or goggles.

[1]

Skin and Body Protection
Wear protective clothing to prevent skin contact.

[5] A lab coat is required.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[1] For

weighing and diluting, a NIOSH-approved half-

face respirator with an organic vapor/acid gas

cartridge and a dust/mist filter is recommended.

[5]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][3]

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust or vapors.[1][6]

Wash hands thoroughly after handling.[1][6]

Do not eat, drink, or smoke in the work area.[1][3]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3][6]

Store locked up.[2][3][6]
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Keep refrigerated.[1]

Incompatible materials to avoid include acids, strong oxidizing agents, halogens, acid

anhydrides, and acid chlorides.[1]

Emergency Procedures
First Aid:

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash with plenty of soap and water.

Remove contaminated clothing and shoes. Seek

immediate medical attention.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.[6]

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately.[2] Rinse

mouth.[2]

Spill Response: In the event of a spill, follow the procedures outlined in the workflow below.
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Immediate Actions

Assess the Spill

Cleanup Procedure (Small Spill) Emergency Response (Large Spill)

Waste Disposal

Evacuate Immediate Area

Alert Others & PI

Remove Ignition Sources

Assess Spill Size & Hazard

Small & Controllable?

Yes

Large or Uncontrolled?

No

Don Appropriate PPE Contact Emergency Services / EHS

Contain Spill with Inert Material

Sweep or Vacuum into Labeled Container

Decontaminate Spill Area

Dispose of Waste via Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for handling a 3,4-Dimethylaniline spill.
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Disposal Plan
All waste containing 3,4-Dimethylaniline must be treated as hazardous waste.

Waste Collection: Collect waste material, including contaminated absorbents and PPE, in a

suitable, labeled, and closed container.[3]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[2][3][6] Do not allow the chemical to enter drains or waterways.[1]

[2][6] Incineration is a possible disposal method, but consult with environmental regulatory

agencies for guidance.[4]

By strictly following these procedures, you can minimize the risks associated with handling 3,4-
Dimethylaniline and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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